Cas no 734537-12-3 (2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide
• CAS No: 734537-12-3
• MF: C₁₇H₁₅Cl₂N₅O₂S
• MW: 424.304299592972
• CID: 5475903
• Update Time: 2025-05-26

2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dichlorophenyl)acetamide
• 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide

• Inchi： 1S/C17H15Cl2N5O2S/c1-26-13-8-3-2-5-10(13)16-22-23-17(24(16)20)27-9-14(25)21-15-11(18)6-4-7-12(15)19/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key： DNJLEGNWYGHAAF-UHFFFAOYSA-N
• SMILES： C(NC1=C(Cl)C=CC=C1Cl)(=O)CSC1N(N)C(C2=CC=CC=C2OC)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide

Professional Introduction to Compound with CAS No. 734537-12-3 and Product Name: 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide

The compound with the CAS number 734537-12-3 and the product name 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dichlorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activity.

At the core of this compound's structure is a 4H-1,2,4-triazole ring, which is a heterocyclic aromatic system known for its broad spectrum of biological activities. The triazole ring is further modified by the presence of an amino group at the 4-position and a sulfanyl group at the 3-position. These modifications enhance the compound's reactivity and interaction with biological targets. Specifically, the amino group can participate in hydrogen bonding, while the sulfanyl group can engage in various non-covalent interactions, including sulfur-nitrogen interactions, which are crucial for binding to biological macromolecules.

The presence of a 2-methoxyphenyl group at the 5-position of the triazole ring adds another layer of complexity to the molecule. The methoxyphenyl moiety is known for its ability to influence both the electronic properties and steric environment of the molecule. This can be particularly important in determining how the compound interacts with biological targets such as enzymes and receptors. The methoxy group itself can modulate the compound's solubility and metabolic stability, making it a valuable feature in drug design.

The other key component of this compound is the N-(2,6-dichlorophenyl)acetamide moiety. The dichlorophenyl group introduces electron-withdrawing effects through its chlorine atoms, which can influence the electronic distribution across the molecule. This can have significant implications for both the reactivity and binding affinity of the compound. Additionally, the acetamide group provides a polar moiety that can enhance solubility and improve bioavailability upon administration.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1,2,4-triazole scaffold has been particularly well-studied due to its versatility and wide range of biological activities. Compounds containing this scaffold have shown promise in various therapeutic areas, including antiviral, antibacterial, anti-inflammatory, and anticancer applications. The specific modifications present in this compound make it an interesting candidate for further investigation in these areas.

One particularly compelling aspect of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with numerous diseases, most notably cancer. Therefore, kinase inhibitors represent a major focus area in drug development. The structural features of this compound suggest that it may interact with kinase active sites through multiple interactions involving hydrogen bonding and hydrophobic effects.

Furthermore, the presence of both nitrogen and sulfur atoms in this molecule allows for diverse interactions with biological targets. Nitrogen atoms can participate in hydrogen bonding as either acceptors or donors, while sulfur atoms can engage in various types of interactions including disulfide bonds and sulfur-nitrogen interactions. These properties make this compound a versatile tool for studying enzyme mechanisms and developing novel therapeutic agents.

In vitro studies have begun to explore the biological activity of this compound. Initial results suggest that it exhibits significant inhibitory activity against certain kinases at concentrations comparable to those observed with known inhibitors. This preliminary data is encouraging and warrants further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves several steps that highlight modern techniques in organic chemistry. Key steps include nucleophilic substitution reactions to introduce the sulfanyl group onto the triazole ring followed by condensation reactions to form the acetamide linkage. These synthetic strategies leverage advances in catalytic methods and purification techniques to ensure high yields and purity.

The development of new synthetic methodologies is crucial for facilitating drug discovery efforts. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient construction of complex molecular architectures under mild conditions. The synthesis of this compound likely employs such techniques to construct key intermediates efficiently.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug development pipelines. The ability to modify molecular structures precisely allows chemists to fine-tune biological activity and optimize pharmacokinetic properties. This iterative process is essential for developing safe and effective drugs that meet stringent regulatory requirements.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as inflammation and neurodegenerative diseases. Kinases are involved in many signaling pathways that regulate inflammation and neuronal function, making them attractive targets for therapeutic intervention. Further exploration into these areas could uncover new uses for this promising molecule.

In conclusion,734537-12-3 represents a significant advancement in pharmaceutical chemistry with its unique structural features offering potential as a kinase inhibitor among other therapeutic applications,The product name: 2-{4-amino-5-(2-methoxyphenyl)-4H-1, indicates strong interest from researchers seeking novel compounds with diverse biological activities,The combination of functional groups such as amino, sulfanyl, methoxyphenyl, dichlorophenyl, acetamide suggests multiple interaction possibilities with biological targets,This makes it an exciting candidate for further research aimed at developing new treatments for various diseases,The ongoing investigations into its mechanism action pharmacological profile will provide valuable insights into its potential as a therapeutic agent,As our understandingof disease mechanisms evolves so too will our ability harness compounds like these, offering hope for innovative solutions, improving patient outcomes across multiple therapeutic domains.,